Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†
CrystEngComm Pub Date: 2015-01-23 DOI: 10.1039/C4CE02506G
Abstract
Boehmite (γ-AlOOH) nanosheets with a curtain-like crumpled morphology have been synthesized via a template-free hydrothermal process in two stages. The formation of the crumpled 2D nanostructures was studied at 70–95 °C in stage-1 and 150 °C in stage-2 hydrothermal processes, and a growth mechanism was proposed. The introduction of corrugations and wrinkles prevents the nanosheets from severe interface stacking. Based on the XRD, TEM, and N2 sorption analysis results, the thickness of the nanosheets is ca. 2.5–5 nm, which is composed of 2–4 lattice unit layers only. The crumpled boehmite nanosheets exhibit a high BET surface area of ca. 330 m2 g−1, and can be simply transformed into γ-Al2O3 with preservation of the morphology and ~90% of the surface area after calcination.
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Journal Name：CrystEngComm
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CAS no.: 1644-82-2
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